Cas no 1257552-67-2 (4-butoxy-N-(5-methyl-1,2-oxazol-3-yl)methylbenzamide)

• Product Name: 4-butoxy-N-(5-methyl-1,2-oxazol-3-yl)methylbenzamide
• CAS No: 1257552-67-2
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 6510384
• Update Time: 2025-07-23

4-butoxy-N-(5-methyl-1,2-oxazol-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-(5-methyl-1,2-oxazol-3-yl)methylbenzamide
• 4-butoxy-N-[(5-methyl-1,2-oxazol-3-yl)methyl]benzamide

• Inchi： 1S/C16H20N2O3/c1-3-4-9-20-15-7-5-13(6-8-15)16(19)17-11-14-10-12(2)21-18-14/h5-8,10H,3-4,9,11H2,1-2H3,(H,17,19)
• InChI Key： DLIGHJPTEAUQLA-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C)ON=1)(=O)C1=CC=C(OCCCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-butoxy-N-(5-methyl-1,2-oxazol-3-yl)methylbenzamide

Introduction to 4-butoxy-N-(5-methyl-1,2-oxazol-3-yl)methylbenzamide (CAS No. 1257552-67-2) in Modern Chemical and Pharmaceutical Research

The compound 4-butoxy-N-(5-methyl-1,2-oxazol-3-yl)methylbenzamide, identified by its CAS number 1257552-67-2, represents a significant advancement in the realm of chemical and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of functional groups such as the butoxy moiety and the 5-methyl-1,2-oxazol-3-yl substituent contributes to its unique chemical properties, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that exhibit enhanced efficacy and reduced side effects. The 4-butoxy-N-(5-methyl-1,2-oxazol-3-yl)methylbenzamide structure aligns well with this trend, as it incorporates elements known to improve bioavailability and target specificity. Specifically, the butoxy group is often employed to enhance solubility and metabolic stability, while the 5-methyl-1,2-oxazol-3-yl moiety is recognized for its ability to modulate biological pathways involved in inflammation and pain management.

Recent studies have highlighted the importance of heterocyclic compounds in the development of therapeutic agents. The 1,2-oxazole ring system, a key component of this compound, is well-documented for its pharmacological activity across various disease models. For instance, derivatives of 1,2-oxazole have shown promise in treating neurological disorders by interacting with specific receptor targets. The incorporation of a methylbenzamide moiety further enhances the compound's potential by providing a scaffold for selective binding to biological receptors.

The butoxy-N-(5-methyl-1,2-oxazol-3-yl)methylbenzamide core structure has been investigated for its role in modulating enzymatic activity. Preliminary research indicates that this compound may interact with enzymes involved in metabolic pathways relevant to metabolic syndrome and neurodegenerative diseases. The butoxy group's ability to influence enzyme kinetics while maintaining structural integrity makes it an attractive feature for drug design. Additionally, the 5-methyl-1,2-oxazol-3-yl substituent's interaction with biological targets suggests potential therapeutic benefits in conditions such as chronic pain and inflammation.

Advances in computational chemistry have enabled more efficient screening of novel compounds like 4-butoxy-N-(5-methyl-1,2-oxazol-3-yl)methylbenzamide. Molecular docking simulations have been instrumental in predicting binding affinities and identifying potential drug candidates. These simulations have revealed that the compound's structure is well-suited for binding to targets such as cyclooxygenase (COX) enzymes and other inflammatory mediators. Such findings underscore the compound's potential as a lead molecule for developing next-generation therapeutics.

The synthesis of 4-butoxy-N-(5-methyl-1,2-oxazol-3-yl)methylbenzamide presents unique challenges due to its complex structural features. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic processes have improved yield and purity, facilitating further research and development. These advancements are crucial for translating laboratory findings into viable pharmaceutical products.

In conclusion, the compound 4-butoxy-N-(5-methyl-1,2-oxazol-3-ylmethylbenzamide (CAS No. 1257552-67) represents a significant stride forward in chemical and pharmaceutical innovation. Its unique structural features and demonstrated potential in modulating biological pathways make it a compelling candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutics aimed at addressing complex diseases.